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Compound of Interest

Compound Name:
N-[1-(aminomethyl)-2-

methylpropyl]-N,N-dimethylamine

CAS No.: 19764-61-5

Cat. No.: B009495 Get Quote

Introduction: The Dual Nature of DMA
Dimethylamine (DMA) is a ubiquitous secondary amine in drug development, serving as a

precursor for solvents (DMF, DMAc) and a pharmacophore in numerous active pharmaceutical

ingredients (APIs), including antihistamines and antidepressants. However, its handling

presents a deceptive risk profile. While its immediate hazards (flammability, corrosivity) are

standard for alkylamines, its latent hazard—N-nitrosodimethylamine (NDMA) formation—has

precipitated a global regulatory crisis in the pharmaceutical industry.

This guide moves beyond basic safety data sheets (SDS) to provide a self-validating

operational framework. It addresses the physicochemical realities of DMA and integrates the

strict FDA controls regarding nitrosamine impurities.

Physicochemical Profile & Exposure Limits
Effective engineering controls rely on accurate physical data. DMA exists as a gas at room

temperature but is frequently handled as an aqueous solution (40-60%) or a hydrochloride salt.

Table 1: Critical Physicochemical Properties of Dimethylamine
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Property Value Operational Implication

CAS Number 124-40-3
Unique identifier for

inventory/waste.[1]

Boiling Point 7.4°C (Anhydrous)

Critical: Anhydrous DMA is a

gas at RT. It will auto-

pressurize sealed vessels.

Flash Point -18°C (40% soln)
Extremely Flammable. Use

spark-proof tools.

Vapor Density 1.55 (Air = 1.0)

Heavier than air.[2] Vapors

accumulate in low-lying

areas/sumps.

pKa 10.73
Strong base. Exothermic

reaction with acids.

Odor Threshold ~0.3 ppm

"Fishy" odor is detectable well

below toxic limits (Warning

Property).

OSHA PEL 10 ppm TWA
Permissible Exposure Limit (8-

hour).[3][4][5]

IDLH 500 ppm
Immediately Dangerous to Life

or Health.[1]

Critical Hazard: The Nitrosamine Mechanism
The most overlooked risk in DMA handling is not acute toxicity, but its transformation into

NDMA, a potent carcinogen. This is particularly relevant given recent FDA guidance on

controlling nitrosamine impurities in human drugs.

Mechanism: DMA is a secondary amine. In the presence of a nitrosating agent (nitrites, nitrous

acid, nitrogen oxides), it undergoes N-nitrosation to form NDMA.[6]

Diagram 1: Mechanism of NDMA Formation
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Caption: The reaction pathway showing the nitrosation of Dimethylamine (DMA) by Nitrous Acid

(HONO) to form the carcinogen N-Nitrosodimethylamine (NDMA).[6]
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Operational Mandate:

Segregation: Never store DMA or DMA-salts in the same cabinet as oxidizing acids (Nitric

Acid) or nitrite salts.

Water Quality: Use only HPLC-grade or purified water low in nitrates for aqueous DMA

dilutions to prevent background nitrosation.

Engineering Controls & PPE Selection
Standard latex gloves provide zero protection against DMA permeation. The high alkalinity and

small molecular size of DMA allow it to penetrate standard glove materials rapidly.

Glove Compatibility Protocol
Splash Protection (Incidental): Nitrile (minimum 5 mil). Breakthrough: < 10 mins. Change

immediately upon contact.

Immersion/High Exposure: Butyl Rubber or Silver Shield/Laminate. Breakthrough: > 480

mins.

Respiratory Protection:

Primary: Fume hood (Face velocity 80-100 fpm).
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Secondary (Spill): Full-face respirator with Methylamine/Ammonia cartridges (green band).

Note: Standard organic vapor cartridges are ineffective due to DMA's high volatility and

basicity.

Operational Protocols
Protocol A: Handling Anhydrous DMA (Gas Cylinders)
Rationale: Anhydrous DMA boils at 7°C. At room temperature, it is a liquefied gas under

pressure.

Setup: Secure cylinder upright in a vented gas cabinet.

Lines: Use 316 Stainless Steel or PTFE tubing. Do not use copper or brass (corrosion risk).

Transfer:

Install a check valve to prevent back-flow into the cylinder.

Use a double-trap system (empty trap + mineral oil bubbler) to isolate the reaction vessel

from the regulator.

Termination: Close cylinder valve first, allow line to bleed into the reaction/scrubber, then

close regulator.

Protocol B: Handling Aqueous/Alcoholic Solutions
Rationale: While liquid, these solutions liberate significant fumes and are highly flammable.[1]

Transfer: Never pour DMA solutions. Use a cannula transfer or a positive-displacement

pipette for small volumes to minimize headspace exposure.

Inerting: Blanket all open vessels with Nitrogen or Argon. Oxygen accelerates the

degradation of amines.

Protocol C: Quenching & Neutralization
Rationale: Unreacted DMA must be neutralized to a non-volatile salt before disposal.
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Preparation: Prepare a dilute acid solution (e.g., 1M HCl) in an ice bath.

Addition: Slowly add the DMA reaction mixture to the acid (not reverse) to control the

exotherm.

Verification: Check pH. Target pH < 5. This converts volatile free-base DMA to the non-

volatile Hydrochloride salt.

Prohibition:NEVER use Nitric Acid for quenching. This will instantly generate NDMA.

Diagram 2: Safe Handling Workflow
Caption: Decision tree for safe handling, transfer, and waste disposal of Dimethylamine based

on physical state.
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Waste Management
RCRA Code: U092 (Dimethylamine).[1]
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Segregation: Waste containers must be clearly labeled "Basic Organic Waste."

Critical Incompatibility: Do not mix DMA waste with "Acid Waste" streams unless you are

certain the acid waste contains NO oxidizing agents or nitrites. The safest protocol is a

dedicated waste stream for amines.

Emergency Response
Inhalation: Move victim to fresh air immediately. Pulmonary edema (fluid in lungs) may be

delayed up to 24 hours. Medical observation is required even if symptoms subside.

Skin Contact: Flush with water for minimum 15 minutes.[1] Do not use chemical neutralizers

on skin (risk of thermal burns).

Spill (Liquid):

Evacuate the immediate area.[1]

Eliminate ignition sources.[1]

Absorb with non-combustible material (vermiculite or sand). Do not use sawdust (fire

hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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